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Compound of Interest

Compound Name: 4-Octyl itaconate-13C5-1

Cat. No.: B12380344 Get Quote

This guide provides a comprehensive comparison of the 4-Octyl Itaconate-13C5-1 standard,

its alternatives, and their applications in scientific research. It is designed for researchers,

scientists, and drug development professionals to make informed decisions about the most

suitable compounds and methodologies for their experimental needs.

Product Specifications: 4-Octyl Itaconate and its
Isotopically Labeled Standard
While a universal Certificate of Analysis is not available, the following table summarizes the

typical product specifications for 4-Octyl Itaconate and its 13C-labeled internal standard, 4-
Octyl Itaconate-13C5-1, as compiled from various suppliers. Researchers should always

request a batch-specific Certificate of Analysis from their chosen vendor for precise data.
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Feature 4-Octyl Itaconate 4-Octyl Itaconate-13C5-1

Synonyms 4-OI 4-OI-13C5-1

CAS Number 3133-16-2 Not available

Molecular Formula C13H22O4 13C5C8H22O4

Molecular Weight 242.31 g/mol ~247.3 g/mol

Purity
≥98% (typically by HPLC)[1][2]

[3]
Varies by supplier

Appearance White to off-white solid Varies by supplier

Solubility
Soluble in DMSO, ethanol, and

DMF

Soluble in DMSO and other

organic solvents

Storage -20°C[2] -20°C

Primary Use

Cell-permeable itaconate

derivative for in vitro and in

vivo studies of inflammation

and metabolism.[4]

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS.[5][6]

Performance Comparison: 4-Octyl Itaconate vs.
Alternative Itaconate Derivatives
Recent studies have highlighted significant differences in the biological activities of 4-Octyl

Itaconate compared to its parent compound, itaconic acid, and other derivatives like dimethyl

itaconate. A key finding is that cell-permeable derivatives such as 4-octyl itaconate and

dimethyl itaconate are not converted to intracellular itaconate in macrophages.[7][8] Instead,

they exert their effects through distinct mechanisms, primarily by inducing a strong electrophilic

stress response.[7][8]

The following table summarizes the comparative effects of itaconate and its derivatives on

macrophage responses, based on published experimental data.
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Parameter Itaconic Acid
4-Octyl Itaconate
(4-OI)

Dimethyl Itaconate
(DI)

Intracellular

Conversion to

Itaconate

Readily enters

macrophages
Not converted Not converted

Electrophilic Stress

Response
Minimal Strong Strong

IκBζ Induction

Inhibition
Minimal impact Inhibited Inhibited

Pro-IL-1β Induction

Inhibition
Minimal impact Inhibited Inhibited

IL-6 Secretion Minimal impact Inhibited Inhibited

IL-10 Secretion - Inhibited Inhibited

IFN-β Secretion
Strongly enhanced

(LPS-induced)
Inhibited Inhibited

IL-1β Secretion Suppressed - -

NRF2 Activation Indirectly
Directly via KEAP1

alkylation[9]

Directly via KEAP1

alkylation

Experimental Protocols
Quantification of 4-Octyl Itaconate and Itaconate
Isomers by LC-MS/MS
A sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-

MS/MS) method has been established for the quantification of itaconate, its isomers

(mesaconate and citraconate), and its derivative, 4-octyl itaconate.[10]

Sample Preparation:

Samples (e.g., plasma, cell lysates) are subjected to organic extraction.
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The extracted samples are then analyzed by HPLC-MS/MS.

Chromatographic Conditions:

Column: A suitable reversed-phase column.

Mobile Phase: A gradient of water and methanol, both containing 0.2% formic acid, is used.

[11]

Flow Rate: Optimized for the specific column and system.

Injection Volume: Typically 2 µL.[11]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI) in negative mode.

Detection: Multiple Reaction Monitoring (MRM) is used for specific transitions of each

analyte and the internal standard (e.g., 4-Octyl Itaconate-13C5-1).

The total run time for this method is approximately 11 minutes, with 4-octyl itaconate eluting at

around 9 minutes.[10] The lower limit of quantification for 4-octyl itaconate is around 100 fmol

on the column.[10][11]

Detection of 4-Octyl Itaconate-Alkylated Proteins using
Click Chemistry
A click-chemistry-based protocol allows for the detection of proteins alkylated by 4-Octyl

Itaconate in primary mouse macrophages.[12] This method utilizes an itaconate-alkyne (ITalk)

probe.

Experimental Workflow:

Cell Culture and Treatment: Primary bone-marrow-derived macrophages (BMDMs) are

cultured and treated with the itaconate-alkyne probe.

Cell Lysis: The treated cells are lysed to extract the proteins.
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Click Chemistry Reaction: A copper-catalyzed click reaction is performed on the cell lysate to

attach a reporter molecule (e.g., a fluorescent dye or biotin) to the alkyne group of the ITalk

probe that has alkylated proteins.

Detection: The alkylated proteins are then detected by western blot using an antibody

against the reporter molecule or by other appropriate methods.

Signaling Pathway and Experimental Workflow
Visualizations
Below are diagrams illustrating a key signaling pathway affected by 4-Octyl Itaconate and a

typical experimental workflow for its analysis.
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Caption: Nrf2 signaling pathway activation by 4-Octyl Itaconate.
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Caption: Experimental workflow for 4-Octyl Itaconate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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